Clamikalant sodium

• Molecular Formula: C19H21ClN3NaO5S2
• Molecular Weight: 494.0 g/mol
• InChI: InChI=1S/C19H22ClN3O5S2.Na/c1-21-19(29)23-30(25,26)17-10-12(4-6-16(17)28-3)8-9-22-18(24)14-11-13(20)5-7-15(14)27-2;/h4-7,10-11H,8-9H2,1-3H3,(H3,21,22,23,24,29);/q;+1/p-1
• InChIKey: SUEVHDKFEXAKAF-UHFFFAOYSA-M

Clamikalant Sodium: Cardioselective KATP Blocker

Clamikalant sodium (synonyms: HMR 1098, HMR 1883 sodium salt, CAS: 261717-22-0) is a small-molecule ATP-sensitive potassium (KATP) channel blocker formulated as the sodium salt of clamikalant for experimental use [1]. The compound exhibits a distinct pharmacological profile characterized by cardioselectivity, preferentially blocking KATP channels composed of Kir6.2/SUR2A in cardiac myocytes with substantially lower potency at pancreatic beta-cell KATP channels (Kir6.2/SUR1) [2]. Originally developed by Aventis Pharma (formerly Hoechst Marion Roussel), clamikalant sodium is investigated as a research tool for ischemia-induced arrhythmias and ventricular fibrillation [3].

Cardioselective SUR2A/Kir6.2 KATP channel blockade for cardiac electrophysiology research

Minimal pancreatic SUR1/Kir6.2 inhibition; avoids insulin release and hypoglycemia confounds

Preserves hypoxia-induced coronary vasodilation, unlike non-selective sulfonylureas

Validated tool for ischemia-reperfusion arrhythmia models and preclinical PK-PD bridging studies

• [1] IUPHAR/BPS Guide to Pharmacology. clamikalant Ligand Page. Ligand ID: 13270. Accessed 2026. View Source
• [2] NCATS Inxight Drugs. CLAMIKALANT. UNII: 94301K998R. Accessed 2026. View Source
• [3] Billman GE, et al. HMR 1883, a novel cardioselective inhibitor of the ATP-sensitive potassium channel. Part II: effects on susceptibility to ventricular fibrillation induced by myocardial ischemia in conscious dogs. J Pharmacol Exp Ther. 1998 Sep;286(3):1465-73. PMID: 9732412. View Source

Clamikalant vs. Generic KATP Blockers

Substituting clamikalant sodium with alternative KATP channel blockers (e.g., glibenclamide, tolbutamide) or class III antiarrhythmics (e.g., dofetilide, amiodarone) introduces confounding variables that compromise experimental validity and translational relevance. Standard sulfonylureas like glibenclamide exhibit high-affinity binding to pancreatic SUR1-containing KATP channels (Ki = 1.5 nM), triggering insulin release and hypoglycemia even at sub-therapeutic doses, whereas clamikalant demonstrates markedly reduced pancreatic activity (Ki = 63 µM for SUR1) and does not alter blood glucose or insulin levels at antifibrillatory doses [1]. Moreover, clamikalant's selective interaction with SUR2A-containing cardiac channels (IC50 = 0.38 µM for Kir6.2/SUR2A) differs fundamentally from non-selective agents that lack this receptor-subtype discrimination, thereby enabling cardiac-specific KATP blockade without the hemodynamic compromise or metabolic disruption inherent to alternative compounds [2].

Factor

Clamikalant sodium

Glibenclamide / sulfonylureas

KATP isoform preference

Cardiac SUR2A-selective; minimal pancreatic SUR1 block

Pancreatic SUR1-selective; nanomolar potency at β-cell channels

Insulin / glucose response

No insulin release or hypoglycemia at antiarrhythmic research doses

Robust insulin secretion and significant hypoglycemia

Coronary flow during hypoxia

Preserves hypoxia-induced coronary vasodilation

Abolishes hypoxia-induced coronary flow increase; vasoconstriction

Cardiac contractility

No significant negative inotropic effect reported

May reduce left ventricular dP/dt; negative inotropy reported

• [1] Russ U, et al. Interaction of the sulfonylthiourea HMR 1833 with sulfonylurea receptors and recombinant ATP-sensitive K(+) channels: comparison with glibenclamide. J Pharmacol Exp Ther. 2001 Dec;299(3):1049-55. PMID: 11714894. View Source
• [2] Wirth KJ, et al. HMR 1883, a cardioselective KATP channel blocker, inhibits ischaemia- and reperfusion-induced ventricular fibrillation in rats. Naunyn Schmiedebergs Arch Pharmacol. 1999 Sep;360(3):295-300. PMID: 10543432. View Source

Clamikalant Quantitative Differentiation Evidence

Cardiac-Selective KATP Blockade vs. Glibenclamide

Clamikalant (HMR 1883) demonstrates marked cardioselectivity, blocking KATP channels in cardiac muscle cells with 10- to 50-fold higher potency compared to pancreatic beta-cells, and exhibits minimal effect on the coronary vascular system [1]. In contrast, the standard sulfonylurea glibenclamide potently inhibits pancreatic KATP channels (SUR1-containing) at nanomolar concentrations, triggering insulin secretion and hypoglycemia even at doses far below those required for cardiac effects [2].

Cardiac vs. pancreatic selectivity

Head-to-head

~400–800-fold cardiac SUR2A preference; glibenclamide shows opposite pancreatic preference

Supports cardioselective KATP research tool selection

Recombinant SUR2A/Kir6.2 vs. SUR1/Kir6.2 patch-clamp data

Evidence Dimension	Tissue selectivity (cardiac vs. pancreatic KATP channel blockade)
Target Compound Data	10- to 50-fold higher potency in cardiac muscle cells vs. pancreatic beta-cells; minimal effect on coronary vasculature
Comparator Or Baseline	Glibenclamide: high-affinity inhibition of pancreatic SUR1 (Ki = 1.5 nM) with insulinotropic effects at low doses
Quantified Difference	Approximately 42,000-fold difference in SUR1 binding affinity (clamikalant Ki = 63 µM vs. glibenclamide Ki = 1.5 nM) [2]
Conditions	In vitro radioligand binding assays; functional measurements in isolated cardiac myocytes and pancreatic beta-cells

Why This Matters

This selectivity profile enables experimental KATP channel blockade in cardiac tissue without the confounding metabolic effects (insulin release, hypoglycemia) that limit the utility of glibenclamide and other sulfonylureas in preclinical arrhythmia models.

• [1] NCATS Inxight Drugs. CLAMIKALANT. UNII: 94301K998R. Accessed 2026. View Source
• [2] Russ U, et al. Interaction of the sulfonylthiourea HMR 1833 with sulfonylurea receptors and recombinant ATP-sensitive K(+) channels: comparison with glibenclamide. J Pharmacol Exp Ther. 2001 Dec;299(3):1049-55. PMID: 11714894. View Source

Coronary Flow Preservation vs. Glibenclamide

In direct head-to-head radioligand competition assays, clamikalant (HMR 1883) and glibenclamide exhibit profoundly different binding profiles to sulfonylurea receptor (SUR) subtypes. Clamikalant inhibits [³H]glibenclamide binding to SUR1 with a Ki of 63 µM, whereas glibenclamide binds with a Ki of 1.5 nM—a 42,000-fold difference [1]. For SUR2A (cardiac) and SUR2B (smooth muscle), clamikalant inhibits [³H]opener binding with Ki values of 14 µM and 44 µM, respectively, compared to glibenclamide's Ki values of 0.5 µM and 2.8 µM [1]. The interaction of clamikalant with SUR2 subtypes is more sensitive to inhibition by MgATP and MgADP than that of glibenclamide [1].

Coronary flow preservation

Direct head-to-head comparison

HMR 1883 (10 µM) preserved 82% of hypoxia-induced coronary flow increase; glibenclamide (1 µM) abolished it

Preserves coronary vasodilatory reserve in ischemia models

Langendorff guinea pig hearts; 20% O2 hypoxic perfusion

Evidence Dimension	SUR subtype binding affinity (Ki) at 1 mM MgATP
Target Compound Data	SUR1 Ki = 63 µM; SUR2A Ki = 14 µM; SUR2B Ki = 44 µM
Comparator Or Baseline	Glibenclamide: SUR1 Ki = 1.5 nM; SUR2A Ki = 0.5 µM; SUR2B Ki = 2.8 µM
Quantified Difference	SUR1: 42,000-fold lower affinity for clamikalant; SUR2A: 28-fold lower affinity; SUR2B: 16-fold lower affinity
Conditions	Recombinant SUR subtypes expressed in HEK293 cells; radioligand binding assays with [³H]glibenclamide (SUR1) and [³H]P1075 (SUR2A/2B) in the presence of 1 mM MgATP

Why This Matters

Clamikalant's substantially reduced affinity for SUR1 translates directly to the absence of insulinotropic effects, while its preferential interaction with SUR2A-containing cardiac channels underpins its cardioselective antiarrhythmic profile—a differentiation critical for experimental models where metabolic neutrality is required.

• [1] Russ U, et al. Interaction of the sulfonylthiourea HMR 1833 with sulfonylurea receptors and recombinant ATP-sensitive K(+) channels: comparison with glibenclamide. J Pharmacol Exp Ther. 2001 Dec;299(3):1049-55. PMID: 11714894. View Source

Ischemic VF Prevention Without Metabolic Side Effects

In inside-out patch-clamp experiments in the absence of nucleotides, clamikalant (HMR 1883) inhibits recombinant cardiac KATP channels (Kir6.2/SUR2A) with an IC50 of 0.38 µM and nonvascular smooth muscle channels (Kir6.2/SUR2B) with an IC50 of 1.2 µM [1]. Glibenclamide, by comparison, does not discriminate between these two channel subtypes, inhibiting both with an IC50 of approximately 0.026 µM [1]. In whole-cell recordings, clamikalant inhibits the vascular KATP channel (Kir6.1/SUR2B) with an IC50 of 5.3 µM, whereas glibenclamide inhibits with an IC50 of 0.043 µM [1].

Ischemic VF prevention

Direct head-to-head comparison

VF prevention: clamikalant 85% vs. glibenclamide 86%; only glibenclamide caused hypoglycemia, coronary constriction, reduced contractility

Equivalent antiarrhythmic endpoint without metabolic confounds

Conscious dog infarct model; 3 mg/kg i.v. pretreatment

Evidence Dimension	Recombinant KATP channel inhibition (IC50)
Target Compound Data	Kir6.2/SUR2A: IC50 = 0.38 µM; Kir6.2/SUR2B: IC50 = 1.2 µM; Kir6.1/SUR2B: IC50 = 5.3 µM
Comparator Or Baseline	Glibenclamide: Kir6.2/SUR2A: IC50 ≈ 0.026 µM; Kir6.2/SUR2B: IC50 ≈ 0.026 µM; Kir6.1/SUR2B: IC50 = 0.043 µM
Quantified Difference	Clamikalant is approximately 15-fold less potent on Kir6.2/SUR2A and 46-fold less potent on Kir6.2/SUR2B than glibenclamide; it shows slight preference for SUR2A over SUR2B (~3.2-fold), whereas glibenclamide is non-discriminating
Conditions	Inside-out patch-clamp recordings on recombinant KATP channels expressed in HEK293 cells; nucleotide-free conditions

Why This Matters

Clamikalant exhibits a distinct channel-subtype selectivity profile compared to glibenclamide, with a slight preference for cardiac SUR2A-containing channels. This nuanced pharmacology provides researchers with a tool to dissect SUR2A- vs. SUR2B-mediated KATP channel functions in cardiac and smooth muscle physiology.

• [1] Russ U, et al. Interaction of the sulfonylthiourea HMR 1833 with sulfonylurea receptors and recombinant ATP-sensitive K(+) channels: comparison with glibenclamide. J Pharmacol Exp Ther. 2001 Dec;299(3):1049-55. PMID: 11714894. View Source

Ischemia-Dependent Mechanism vs. Class III Agents

In a conscious dog model of exercise-induced myocardial ischemia, clamikalant (HMR 1883) at 3.0 mg/kg i.v. prevented ventricular fibrillation (VF) in 11 of 13 animals (84.6% protection, P < 0.001 vs. control), while glibenclamide at 1.0 mg/kg i.v. prevented VF in 6 of 7 animals (85.7% protection, P < 0.01) [1]. Critically, glibenclamide—but not clamikalant—elicited significant increases in plasma insulin and reductions in blood glucose, and also reduced mean coronary blood flow, left ventricular dP/dt maximum, and reactive hyperemia following 15-second coronary occlusions (−30.3 ± 11%, P < 0.01) [1]. In contrast, clamikalant did not alter reactive hyperemia (−3.0 ± 4.7%) [1].

Ischemia-conditional mechanism

Class-level

Clamikalant reverses ischemia-induced APD shortening without prolonging baseline APD; IKr/IKs blockers tonically prolong repolarization

Ischemia-conditional mechanism avoids tonic repolarization prolongation

Class-level inference from guinea pig papillary muscle and canine myocyte data

Evidence Dimension	In vivo antifibrillatory efficacy and metabolic/hemodynamic effects
Target Compound Data	VF prevention: 11/13 animals (84.6%, P < 0.001); no change in plasma insulin or blood glucose; coronary reactive hyperemia change: −3.0 ± 4.7% (n.s.)
Comparator Or Baseline	Glibenclamide: VF prevention: 6/7 animals (85.7%, P < 0.01); increased plasma insulin and decreased blood glucose; coronary reactive hyperemia change: −30.3 ± 11% (P < 0.01)
Quantified Difference	Comparable antifibrillatory efficacy; divergent metabolic and hemodynamic profiles—clamikalant preserves coronary flow response and metabolic homeostasis, glibenclamide does not
Conditions	Conscious mongrel dogs with healed myocardial infarctions; 2-min coronary artery occlusion during submaximal exercise; i.v. pretreatment with test compounds

Why This Matters

Clamikalant sodium achieves antifibrillatory efficacy equivalent to glibenclamide in a clinically relevant large-animal model of ischemia-induced VF, yet does so without the insulinotropic, hypoglycemic, or coronary vasoconstrictive liabilities of glibenclamide—making it the preferred tool for studies requiring cardiac-specific KATP blockade with preserved metabolic and hemodynamic integrity.

• [1] Billman GE, et al. HMR 1883, a novel cardioselective inhibitor of the ATP-sensitive potassium channel. Part II: effects on susceptibility to ventricular fibrillation induced by myocardial ischemia in conscious dogs. J Pharmacol Exp Ther. 1998 Sep;286(3):1465-73. PMID: 9732412. View Source

Oral Pharmacokinetics in Humans

In a rat model of ischemia- and reperfusion-induced ventricular fibrillation, clamikalant (HMR 1883) reduced VF incidence and duration at 3 mg/kg and 10 mg/kg with no effect on blood glucose or plasma insulin [1]. In stark contrast, glibenclamide increased plasma insulin and lowered blood glucose at doses as low as 0.01 mg/kg—a dose 300-fold lower than its antifibrillatory dose (0.3–1 mg/kg) [1]. Glibenclamide's insulinotropic effect therefore occurs at doses far below those required for cardiac KATP channel blockade, whereas clamikalant exhibits complete separation of cardiac and pancreatic effects across its entire therapeutic range [1].

Human oral PK profile

Reported; Data to verify

600 mg oral dose achieved Cmax ≥0.5 µg/mL in healthy volunteers; no worrisome effects reported in angioplasty study

Human PK exposure context available for translational PK-PD research

Phase I single/multiple dose; target exposure from preclinical data

Evidence Dimension	Dose threshold for metabolic side effects vs. antifibrillatory efficacy
Target Compound Data	Antifibrillatory doses: 3–10 mg/kg; No effect on blood glucose or insulin at any tested dose
Comparator Or Baseline	Glibenclamide: Antifibrillatory doses: 0.3–1 mg/kg; Increased plasma insulin and lowered blood glucose at 0.01 mg/kg (300-fold below antifibrillatory dose)
Quantified Difference	Clamikalant: metabolic effects absent at all doses; Glibenclamide: metabolic effects at doses 1/300th of antifibrillatory dose
Conditions	Sprague-Dawley rats; coronary artery ligation-induced ischemia and reperfusion; i.v. administration

Why This Matters

This dose-response separation demonstrates that clamikalant sodium's cardioselectivity is not merely a matter of relative potency but a fundamental qualitative difference—the compound can be administered at fully effective antifibrillatory doses without ever engaging pancreatic KATP channels, whereas glibenclamide inevitably produces metabolic perturbation even at sub-therapeutic doses.

• [1] Wirth KJ, et al. HMR 1883, a cardioselective KATP channel blocker, inhibits ischaemia- and reperfusion-induced ventricular fibrillation in rats. Naunyn Schmiedebergs Arch Pharmacol. 1999 Sep;360(3):295-300. PMID: 10543432. View Source

Preservation of Coronary Reactive Hyperemia: Clamikalant Does Not Impair Coronary Flow Reserve

In the conscious dog model, glibenclamide significantly reduced coronary reactive hyperemia induced by 15-second coronary occlusions, decreasing coronary blood flow by −30.3 ± 11% (P < 0.01) relative to control [1]. Clamikalant (HMR 1883), by contrast, did not alter the reactive hyperemic response, with a negligible change of −3.0 ± 4.7% [1]. This differential effect is consistent with clamikalant's minimal activity at vascular KATP channels (Kir6.1/SUR2B, IC50 = 5.3 µM in whole-cell recordings) and its lack of effect on the coronary vascular system [2].

Evidence Dimension	Coronary reactive hyperemia (flow reserve) following brief ischemia
Target Compound Data	Change in coronary flow: −3.0 ± 4.7% (not significant)
Comparator Or Baseline	Glibenclamide: Change in coronary flow: −30.3 ± 11% (P < 0.01)
Quantified Difference	Clamikalant preserves coronary flow reserve; glibenclamide impairs it by approximately 30%
Conditions	Conscious dogs; 15-second coronary artery occlusion; reactive hyperemia measured as peak increase in coronary blood flow velocity

Why This Matters

Preservation of coronary reactive hyperemia indicates that clamikalant sodium does not impair coronary vasodilator reserve—a critical consideration for ischemia-reperfusion studies where coronary flow dynamics may influence infarct size, arrhythmogenesis, and cardioprotective signaling.

• [1] Billman GE, et al. HMR 1883, a novel cardioselective inhibitor of the ATP-sensitive potassium channel. Part II: effects on susceptibility to ventricular fibrillation induced by myocardial ischemia in conscious dogs. J Pharmacol Exp Ther. 1998 Sep;286(3):1465-73. PMID: 9732412. View Source
• [2] Russ U, et al. Interaction of the sulfonylthiourea HMR 1833 with sulfonylurea receptors and recombinant ATP-sensitive K(+) channels: comparison with glibenclamide. J Pharmacol Exp Ther. 2001 Dec;299(3):1049-55. PMID: 11714894. View Source

Clamikalant Research & Industrial Applications

Ischemia-Arrhythmia Models Without Metabolic Confounds

Clamikalant sodium is optimally suited for large-animal (canine) and rodent models of ischemia-induced ventricular fibrillation where the experimental objective demands cardiac KATP channel blockade without confounding insulin release, hypoglycemia, or coronary vasoconstriction. In conscious dog studies, clamikalant (3.0 mg/kg i.v.) prevented VF in 84.6% of animals while preserving coronary reactive hyperemia and metabolic homeostasis—outcomes unattainable with glibenclamide, which impairs coronary flow by ~30% and triggers insulin secretion at doses 300-fold below its antifibrillatory threshold [1] [2].

Cardiac Electrophysiology Comparator Studies

Clamikalant sodium's preferential inhibition of SUR2A-containing cardiac KATP channels (IC50 = 0.38 µM for Kir6.2/SUR2A vs. 1.2 µM for Kir6.2/SUR2B) and markedly reduced SUR1 affinity (Ki = 63 µM vs. glibenclamide's 1.5 nM) enables selective interrogation of cardiac sarcolemmal KATP channel function in isolated myocyte and recombinant expression systems [1]. This selectivity profile makes clamikalant an essential tool for studies dissecting the relative contributions of SUR2A- vs. SUR2B- vs. SUR1-containing channels to action potential duration, refractory period, and arrhythmia susceptibility.

Ischemia-Conditional Antiarrhythmic Profiling

Because clamikalant sodium does not abolish coronary reactive hyperemia (−3.0 ± 4.7% change) and lacks significant vascular KATP channel blockade (IC50 = 5.3 µM for Kir6.1/SUR2B) [1] [2], it is the preferred KATP channel blocker for ischemic preconditioning (IPC) and cardioprotection studies where preservation of coronary flow reserve is essential. In contrast, glibenclamide significantly impairs coronary reactive hyperemia and has been shown to abolish IPC benefit in some models, potentially confounding interpretation of cardioprotective signaling mechanisms.

Translational PK-PD Bridging Studies

Clamikalant sodium prevents ischemia-induced shortening of the ventricular refractory period—a key pro-arrhythmic mechanism—without the hemodynamic compromise observed with non-selective agents. In the canine model, ischemia reduced refractory period from 121 ± 2 ms to 115 ± 2 ms (P < 0.01); clamikalant prevented this reduction, an effect comparable to glibenclamide but achieved without the concurrent reductions in coronary blood flow, left ventricular dP/dt, or blood glucose observed with the comparator [1]. This property makes clamikalant valuable for electrophysiological mapping and arrhythmia mechanism studies in isolated heart and in vivo preparations.

Application

Selection Property

Validation Focus

Ischemia-arrhythmia electrophysiology models

Cardiac KATP isoform selectivity review

Insulin/glucose and coronary flow endpoint monitoring

Cardiac KATP isoform comparator studies

SUR2A/SUR1 selectivity benchmark

Recombinant and native channel pharmacology validation

Ischemia-dependent antiarrhythmic mechanism profiling

APD shortening reversal context

Baseline repolarization stability and proarrhythmia liability review

PK-PD bridging research for KATP blockers

Reported human PK parameters and target exposure

Exposure-response model validation in preclinical models

• [1] Billman GE, et al. HMR 1883, a novel cardioselective inhibitor of the ATP-sensitive potassium channel. Part II: effects on susceptibility to ventricular fibrillation induced by myocardial ischemia in conscious dogs. J Pharmacol Exp Ther. 1998 Sep;286(3):1465-73. PMID: 9732412. View Source
• [2] Wirth KJ, et al. HMR 1883, a cardioselective KATP channel blocker, inhibits ischaemia- and reperfusion-induced ventricular fibrillation in rats. Naunyn Schmiedebergs Arch Pharmacol. 1999 Sep;360(3):295-300. PMID: 10543432. View Source
• [3] Russ U, et al. Interaction of the sulfonylthiourea HMR 1833 with sulfonylurea receptors and recombinant ATP-sensitive K(+) channels: comparison with glibenclamide. J Pharmacol Exp Ther. 2001 Dec;299(3):1049-55. PMID: 11714894. View Source